Cas no 61405-41-2 (Benzene, 1-(phenylthio)-2-(trifluoromethyl)-)

• Product Name: Benzene, 1-(phenylthio)-2-(trifluoromethyl)-
• CAS No: 61405-41-2
• MF: C₁₃H₉F₃S
• MW: 254.270772695541
• CID: 480626
• PubChem ID: 42642737
• Update Time: 2025-04-19

Benzene, 1-(phenylthio)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(phenylthio)-2-(trifluoromethyl)-
• 1-phenylsulfanyl-2-(trifluoromethyl)benzene
• 1-(Phenylsulfanyl)-2-(trifluoromethyl)benzene
• 61405-41-2
• DTXSID20655314
• 2-Trifluoromethylphenyl phenyl sulfide

• Inchi： 1S/C13H9F3S/c14-13(15,16)11-8-4-5-9-12(11)17-10-6-2-1-3-7-10/h1-9H
• InChI Key： NLRHTCIGUKJJKL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 254.03777
• Monoisotopic Mass: 254.03770595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0